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Compound of Interest

Compound Name: 2-Phenoxyethyl propionate

CAS No.: 23495-12-7

Cat. No.: B1207134

Get Quote

An In-depth Technical Guide to 2-Phenoxyethyl Propionate: Structure, Synthesis, and

Application

Introduction
2-Phenoxyethyl propionate (CAS No. 23495-12-7) is an aromatic ester valued for its unique

organoleptic properties.[1][2] As a member of the Aryl Alkyl Alcohol Simple Acid Esters

(AAASAE) structural group, it plays a significant role in the flavor and fragrance industries.[3]

This guide provides a comprehensive technical overview of its molecular structure, synthesis,

analytical characterization, and functional applications, intended for researchers, chemists, and

professionals in drug development and materials science. Its mild, sweet, fruity-floral aroma

makes it a versatile ingredient in a wide array of consumer products, from fine fragrances to

household goods.[4][5]

Chemical Structure and Physicochemical Properties
A thorough understanding of a molecule's function begins with its structure and physical

characteristics.
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Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1207134#bc-rfq
https://www.benchchem.com/product/b1207134/docs?utm_src=pdf-body#2-phenoxyethyl-propionate-structure
https://www.benchchem.com/product/b1207134/docs?utm_src=pdf-body#2-phenoxyethyl-propionate-structure
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/23495-12-7.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/31954
https://pubmed.ncbi.nlm.nih.gov/22414653/
http://www.perflavory.com/docs/doc1031491.html
https://www.chemicalbull.com/products/phenoxyethyl-propionate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207134?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


IUPAC Name: 2-phenoxyethyl propanoate[2]

Common Synonyms: Phenoxyethyl propionate, Ethanol, 2-phenoxy-, propanoate, Ethylene

glycol monophenyl ether propionate[1][2]

Molecular Formula: C₁₁H₁₄O₃[1]

Molecular Weight: 194.23 g/mol [1][2]

The structure of 2-Phenoxyethyl propionate consists of a phenyl group linked via an ether

bond to an ethyl group, which is in turn esterified with propionic acid. This combination of an

aromatic ring, an ether linkage, and an ester functional group is crucial to its chemical behavior

and sensory profile.

Caption: 2D structure of 2-Phenoxyethyl propionate.

Physicochemical Data
The physical properties of 2-Phenoxyethyl propionate dictate its handling, formulation, and

performance characteristics. The data below is compiled from various chemical databases and

safety assessments.

Property Value Source

CAS Number 23495-12-7 [1]

Molecular Weight 194.23 g/mol [1]

Appearance Colorless clear liquid (est.) [4][6]

Boiling Point ~262 - 270 °C [1][4][5]

Flash Point >93 °C (>200 °F) [1][4]

Specific Gravity ~1.080 @ 20°C [1][4]

Water Solubility 283.6 mg/L (est.) [1]

logP (o/w) 2.26 - 2.6 (est.) [1][4]
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Synthesis Pathway: Fischer Esterification
The primary industrial synthesis of 2-Phenoxyethyl propionate is achieved through Fischer

esterification. This classic acid-catalyzed condensation reaction provides a direct and efficient

route to the target ester.

Reaction Principle and Causality
Fischer esterification involves the reaction of a carboxylic acid (propionic acid) with an alcohol

(2-phenoxyethanol) in the presence of a strong acid catalyst, typically sulfuric acid (H₂SO₄) or

p-toluenesulfonic acid (PTSA). The catalyst's role is critical; it protonates the carbonyl oxygen

of the carboxylic acid, rendering the carbonyl carbon more electrophilic and thus more

susceptible to nucleophilic attack by the alcohol. This step is the mechanistic cornerstone of the

reaction, significantly increasing the reaction rate. The reaction is reversible, and to drive the

equilibrium towards the product side, water, a byproduct, is typically removed using a Dean-

Stark apparatus or by using an excess of one of the reactants.

Reactants
Products
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(CH3CH2COOH)

H+ Catalyst
(e.g., H2SO4)

Reflux

+
2-Phenoxyethanol

(C6H5OCH2CH2OH)

Reflux

2-Phenoxyethyl Propionate

+

Water
(H2O)
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Caption: Fischer esterification of 2-Phenoxyethanol.

Experimental Protocol: A Self-Validating System
The following protocol describes a standard laboratory-scale synthesis. A self-validating system

is ensured by including purification steps that remove specific impurities and analytical checks
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to confirm product identity and purity.

Reagent Setup:

Equip a 250 mL round-bottom flask with a magnetic stirrer, a Dean-Stark apparatus, and a

reflux condenser.

Charge the flask with 2-phenoxyethanol (0.5 mol), propionic acid (0.6 mol, 1.2

equivalents), and a catalytic amount of p-toluenesulfonic acid (0.01 mol). Using a slight

excess of the carboxylic acid helps shift the reaction equilibrium to favor ester formation.

Add toluene (~50 mL) as an azeotropic solvent to facilitate the removal of water.

Reaction Execution:

Heat the mixture to reflux using a heating mantle. The toluene-water azeotrope will begin

to distill and collect in the Dean-Stark trap.

Monitor the reaction progress by measuring the volume of water collected. The reaction is

considered complete when water no longer accumulates (theoretical yield of water is 0.5

mol or ~9 mL). This provides an in-process check on reaction completion.

Work-up and Purification:

Allow the reaction mixture to cool to room temperature.

Transfer the mixture to a separatory funnel and wash sequentially with:

Saturated sodium bicarbonate (NaHCO₃) solution to neutralize the acid catalyst and

remove excess propionic acid. (Causality: The basic solution deprotonates the acids,

forming water-soluble salts).

Water to remove any remaining salts.

Brine (saturated NaCl solution) to reduce the solubility of the organic product in the

aqueous layer and aid in separation.
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Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate

the solvent using a rotary evaporator.

Final Purification & Validation:

Purify the crude product by vacuum distillation. The lower pressure reduces the boiling

point, preventing thermal degradation of the product.

Collect the fraction boiling at the expected temperature for 2-Phenoxyethyl propionate.

Confirm the identity and purity of the final product using GC-MS, FTIR, and NMR

spectroscopy. The expected outcome is a product with >98% purity as determined by Gas

Chromatography.[6]

Analytical Characterization and Structural
Elucidation
Confirming the molecular structure and purity of synthesized 2-Phenoxyethyl propionate is

essential. A combination of spectroscopic techniques provides a complete picture of the

molecule.

Infrared (IR) Spectroscopy: Key for identifying functional groups. Expected characteristic

peaks include a strong C=O stretch for the ester at ~1735 cm⁻¹, C-O stretching vibrations for

the ether and ester groups in the 1250-1000 cm⁻¹ region, and aromatic C-H stretches just

above 3000 cm⁻¹.

Mass Spectrometry (MS): Provides information on the molecular weight and fragmentation

pattern. In GC-MS analysis, the molecular ion peak [M]⁺ would be observed at m/z 194. Key

fragments would correspond to the loss of the propionyl group or cleavage at the ether

linkage.[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy: Offers detailed insight into the carbon-

hydrogen framework.

¹H NMR: Would show distinct signals for the aromatic protons, the two methylene groups

of the ethyl chain (appearing as triplets due to coupling), the methylene group of the

propionate chain (a quartet), and the terminal methyl group (a triplet).
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¹³C NMR: Would display 11 unique carbon signals corresponding to the molecular formula,

with characteristic chemical shifts for the carbonyl carbon (~174 ppm), aromatic carbons

(110-160 ppm), and aliphatic carbons (10-70 ppm).[2]

Synthesis & Purification

Analytical Workflow

Validation

Synthesized Product
(Crude 2-Phenoxyethyl Propionate)

GC-MS
(Purity & MW)

FTIR
(Functional Groups)

NMR (1H, 13C)
(Structural Backbone)

Structure Confirmed
& Purity Verified

Click to download full resolution via product page

Caption: Workflow for analytical validation.

Applications and Safety Profile
The specific arrangement of the ether and ester functionalities in 2-Phenoxyethyl propionate
gives it desirable properties for commercial use, primarily in fragrances.

Role in Fragrance and Flavors
2-Phenoxyethyl propionate is classified as a flavoring agent and fragrance ingredient.[2] Its

primary application is in perfumery, where it imparts a mild, sweet, floral (rosy), and fruity

character with woody or balsamic undertones.[4][5] It functions as:

A Modifier: It blends seamlessly with other aroma chemicals to soften sharp edges and add

complexity to floral and fruity accords.[5]
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A Blending Agent: It helps to harmonize different notes within a fragrance, creating a

smoother olfactory transition.

A Fixative: Due to its relatively high boiling point and molecular weight, it helps to reduce the

volatility of more fleeting top notes, increasing the overall tenacity and longevity of the

fragrance on the skin or fabric.[5]

It is widely used in fine fragrances, soaps, detergents, lotions, and other personal and home

care products.[2][5]

Safety and Toxicological Summary
The safety of 2-Phenoxyethyl propionate as a fragrance ingredient has been thoroughly

evaluated by the Research Institute for Fragrance Materials (RIFM).[1][7]

Skin Sensitization: Based on existing data and read-across studies with structurally similar

compounds like 2-phenoxyethyl isobutyrate, it is not considered to be a skin sensitizer at

current use levels.[1]

Genotoxicity: The weight of evidence from structural analysis and read-across materials

indicates no concern for genotoxic potential.[1]

Phototoxicity: Analysis of its UV/Vis absorption spectra shows no significant absorbance in

the relevant range (290-700 nm), indicating it is not expected to be phototoxic or

photoallergenic.[1]

Systemic Toxicity: Repeated dose and reproductive toxicity data are limited for the material

itself, but systemic exposure levels from fragrance use are well below the Threshold of

Toxicological Concern (TTC), supporting its safe use.[1]

Overall, the existing information supports the safe use of 2-Phenoxyethyl propionate as a

fragrance ingredient under its current declared levels of use.[1]

Conclusion
2-Phenoxyethyl propionate is a structurally well-defined molecule whose value is derived

from the synergistic interplay of its ether, ester, and aromatic moieties. Its synthesis via Fischer
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esterification is a robust and well-understood process, yielding a high-purity product verifiable

through standard analytical techniques. Its primary role as a versatile and safe fragrance

ingredient is supported by a favorable olfactory profile and a comprehensive safety

assessment, making it a staple component in the formulation of a wide range of consumer

products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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